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Compound of Interest

Compound Name: Gastrin I (1-14), human tfa

Cat. No.: B15607568 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the dissolution of lyophilized Gastrin I (1-14)

peptide in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized Gastrin I (1-14) peptide?

A1: For hydrophobic peptides like Gastrin I (1-14), Dimethyl Sulfoxide (DMSO) is a highly

recommended solvent.[1][2] It is effective for dissolving peptides that have poor solubility in

aqueous solutions.[1] One supplier specifies that Gastrin I (1-14), human TFA is soluble in

DMSO at a concentration of ≥ 100 mg/mL.[3]

Q2: Should I use the entire vial of lyophilized peptide for the initial dissolution test?

A2: No, it is strongly advised to first test the solubility with a small aliquot of the lyophilized

peptide before dissolving the entire sample.[1][4] This prevents the potential loss of valuable

peptide in case of solubility issues.

Q3: What is the general procedure for dissolving Gastrin I (1-14) in DMSO?

A3: Begin by allowing the vial of lyophilized peptide to equilibrate to room temperature before

opening to prevent condensation.[1][5] Add the desired volume of high-purity, anhydrous
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DMSO to the vial.[6] Gently agitate or vortex the mixture to facilitate dissolution.[6] Sonication

can also be used to enhance solubility.[1][7]

Q4: Can I dilute the DMSO stock solution with an aqueous buffer?

A4: Yes, once the peptide is fully dissolved in DMSO, you can slowly add the DMSO-peptide

solution dropwise to your sterile aqueous buffer or cell culture medium while gently mixing to

achieve the desired final concentration.[4][6]

Q5: What is the maximum recommended concentration of DMSO in a final cell-based assay?

A5: The final concentration of DMSO should be kept as low as possible for cell-based

experiments, as it can be toxic to cells. A final concentration of 0.5% to 1% DMSO is generally

considered safe for most cell assays, although some cell lines may tolerate up to 5%.[4]
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Issue Possible Cause Recommended Solution

Peptide does not dissolve

completely in DMSO.

Insufficient solvent volume or

peptide aggregation.

Try adding a slightly larger

volume of DMSO. Use

sonication to aid dissolution.[1]

Gentle warming can also be

attempted, but care must be

taken to avoid peptide

degradation.

Precipitation occurs upon

dilution with aqueous buffer.

The peptide has reached its

solubility limit in the final

aqueous solution.

Reduce the final concentration

of the peptide in the aqueous

buffer. Alternatively, after

dissolving in DMSO, try a

stepwise dilution into the

aqueous buffer with constant

gentle mixing.[4] If precipitation

persists, the peptide solution

may need to be lyophilized

again and redissolved at a

lower concentration.[1]

The reconstituted peptide

solution appears cloudy or

contains particulates.

Incomplete dissolution or

presence of insoluble

impurities.

Centrifuge the solution to pellet

any undissolved material

before use.[7] Ensure that the

DMSO used is of high purity

and anhydrous.

Quantitative Data Summary
Parameter Value Reference

Solubility of Gastrin I (1-14),

human TFA in DMSO
≥ 100 mg/mL (54.95 mM) [3]

Recommended Final DMSO

Concentration for Cell Assays
0.5% - 1% (v/v) [4]
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Experimental Protocol: Reconstitution of
Lyophilized Gastrin I (1-14) in DMSO
Materials:

Lyophilized Gastrin I (1-14) peptide

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial containing the lyophilized Gastrin I (1-14) peptide to warm to

room temperature before opening.[1][5]

Initial Dissolution Test (Recommended):

Weigh out a small, accurately measured amount of the lyophilized peptide into a sterile

microcentrifuge tube.

Add a calculated volume of DMSO to achieve a high-concentration stock solution (e.g., 10

mg/mL).

Gently vortex the tube until the peptide is completely dissolved. If needed, sonicate the

sample for short bursts in a water bath.[1]

Preparation of Stock Solution:

Once solubility is confirmed, carefully add the appropriate volume of DMSO to the vial

containing the entire lyophilized peptide to achieve the desired stock concentration.
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Recap the vial and vortex gently until the peptide is fully dissolved. A clear solution should

be obtained.[1]

Aliquoting and Storage:

Aliquot the DMSO stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the lyophilized peptide at -20°C or colder for long-term storage.[4] Once

reconstituted in DMSO, store the aliquots at -20°C.[3]
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Caption: Workflow for dissolving lyophilized Gastrin I (1-14) in DMSO.
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Caption: Troubleshooting logic for dissolving Gastrin I (1-14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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